1-(4-isopropylbenzyl)-3-piperidinecarbohydrazide
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves multiple stages of reactions . For instance, the synthesis of a related compound, “1-(4’-isopropilbenzil)-1,10-phenanthrolinium bromide”, was performed through two stages of reaction: the synthesis of cuminyl bromide by bromination reaction and the synthesis of the final product by bimolecular nucleophilic substitution reaction (SN2) .
Molecular Structure Analysis
While the exact molecular structure of “1-(4-isopropylbenzyl)-3-piperidinecarbohydrazide” is not available, we can infer some details based on its name. It likely contains a piperidine ring, which is a six-membered ring with one nitrogen atom . The “4-isopropylbenzyl” part suggests a benzyl group (a benzene ring attached to a CH2 group) with an isopropyl group (a carbon atom attached to two methyl groups) attached at the 4th position .
Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not available. However, similar compounds often undergo reactions like bromination and nucleophilic substitution .
Mechanism of Action
The mechanism of action of “1-(4-isopropylbenzyl)-3-piperidinecarbohydrazide” is not known. However, related compounds have shown interactions with biological targets. For instance, compounds with isopropylbenzyl groups have shown interactions with the ergosterol present in the fungal plasmatic membrane and with the cell wall .
Safety and Hazards
The safety data and hazards associated with “1-(4-isopropylbenzyl)-3-piperidinecarbohydrazide” are not available. However, safety data for related compounds suggest that they may cause skin and eye irritation, and may be harmful if swallowed or inhaled .
Future Directions
While specific future directions for “1-(4-isopropylbenzyl)-3-piperidinecarbohydrazide” are not available, research into similar compounds is ongoing. For instance, new derivatives of Prottremin, a compound with a similar isopropylbenzyl group, are being synthesized and studied for their antiparkinsonian activity . This suggests that “this compound” could also be a subject of future research in medicinal chemistry.
Properties
IUPAC Name |
1-[(4-propan-2-ylphenyl)methyl]piperidine-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O/c1-12(2)14-7-5-13(6-8-14)10-19-9-3-4-15(11-19)16(20)18-17/h5-8,12,15H,3-4,9-11,17H2,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUFLNHYJWCEETJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CN2CCCC(C2)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]-6-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]nicotinamide](/img/structure/B5195401.png)
![methyl 5-methyl-7-(3-methyl-2-thienyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate](/img/structure/B5195403.png)
![5,5'-dimethyl-1-[(4-methylphenyl)sulfonyl]-6,6'-diphenyl-1,2,3,6-tetrahydro-2,3'-bipyridine](/img/structure/B5195415.png)
![2-(4-chlorophenyl)-3-[(4-nitrophenyl)sulfonyl]-1,3-thiazolidine](/img/structure/B5195432.png)
![2,3,4,5-tetrabromo-6-{[(4-isopropylphenyl)amino]carbonyl}benzoic acid](/img/structure/B5195434.png)
![methyl 4-oxo-4-{2-[(2-phenylcyclopropyl)carbonyl]hydrazino}butanoate](/img/structure/B5195444.png)
![N'-[2-(2-thienyl)acetyl]-1-adamantanecarbohydrazide](/img/structure/B5195446.png)
![2,2,2-trichloroethyl 4-[2-(benzyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate](/img/structure/B5195454.png)
![1-methyl-3-({methyl[(1-propyl-1H-pyrazol-4-yl)methyl]amino}carbonyl)-1H-pyrazole-4-carboxylic acid](/img/structure/B5195468.png)
![1-(3,4-dimethylphenyl)-5-[4-(methylthio)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5195473.png)
![2-(4-chlorophenoxy)-N-[2-(phenylthio)ethyl]acetamide](/img/structure/B5195489.png)
![N-(4-bromophenyl)-4-chloro-3-{[(3-methylphenyl)amino]sulfonyl}benzamide](/img/structure/B5195506.png)
